2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
Cat. No. B1580940
CAS RN:
6535-70-2
M. Wt: 319.3 g/mol
InChI Key: HIVUAOXLSJITPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid is a chemical compound . It is also known by other names such as 2-Amino-5-hydroxy-1,7-naphthalenedisulfonic acid, 2-Amino-5-naphthol-1,7-disulfonic acid, and 3-Amino-4,6-disulfo-8-hydroxynaphthalene .
Synthesis Analysis
The synthesis of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid involves heating 2-Aminonaphthalene-1,5,7-trisulfonic acid with sodium hydroxide liquor at 170℃ . This process is similar to the K acid production method .Molecular Structure Analysis
The molecular formula of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid is C10H9NO7S2 . Its canonical SMILES structure is C1=CC(=C(C2=C1C(=CC(=C2)S(=O)(=O)O)O)S(=O)(=O)O)N .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid include a boiling point of 603.18℃ at 101 325 Pa, a density of 1.880, a vapor pressure of 0Pa at 25℃, a pKa of -0.42±0.40 (Predicted), and a water solubility of 35.36g/L at 25℃ . Its LogP is -2.33 at 25℃ .Scientific Research Applications
Dye Production
- Application : “2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid”, also known as Sulfo J acid, is used as a coupling component in azo reactive dyes .
- Method : 2-Aminonaphthalene-1,5,7-trisulfonic acid is heated with sodium hydroxide liquor at 170℃ . The resulting product is then used in the synthesis of azo reactive dyes.
- Results : The use of this compound in dye production results in vibrant, reactive dyes. Specific outcomes, such as colorfastness or yield, would depend on the specific dye being produced and the conditions of the reaction .
Organic Synthesis
- Application : This compound offers great potential in areas such as organic synthesis due to its unique properties and versatile nature.
- Method : The specific methods of application in organic synthesis would depend on the reaction being performed. As a sulfonic acid, it could potentially act as an acid catalyst or a leaving group in various reactions.
- Results : The outcomes of its use in organic synthesis would vary widely depending on the specific reaction. It could potentially be used to synthesize a wide range of organic compounds.
Synthesis of Other Compounds
- Application : This compound could potentially be used as a starting material in the synthesis of other organic compounds .
- Method : The specific methods would depend on the target compound. Given its structure, it could potentially undergo various types of reactions, such as nucleophilic substitution or condensation .
- Results : The outcomes would depend on the specific reaction and the conditions under which it is carried out .
Formation of Salts
- Application : “2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid” can form salts with various cations, such as sodium and calcium .
- Method : The formation of these salts typically involves the reaction of the acid with a base .
- Results : The resulting salts could have various applications, depending on their properties .
properties
IUPAC Name |
2-amino-5-hydroxynaphthalene-1,7-disulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO7S2/c11-8-2-1-6-7(10(8)20(16,17)18)3-5(4-9(6)12)19(13,14)15/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIVUAOXLSJITPA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C1C(=CC(=C2)S(=O)(=O)O)O)S(=O)(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO7S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50983970 |
Source
|
| Record name | 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50983970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid | |
CAS RN |
6535-70-2 |
Source
|
| Record name | 2-Amino-5-hydroxy-1,7-naphthalenedisulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6535-70-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-5-hydroxynaphthalene-1,7-disulphonic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006535702 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50983970 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-amino-5-hydroxynaphthalene-1,7-disulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.769 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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2-Amino-5-hydroxynaphthalene-1,7-disulfonic acid
Citations
For This Compound
3
Citations
The term azo compounds involves the compounds of general formula RN=NRwhere the nitrogen atoms of the azo group N=N are bound with carbon atoms of the groups R and R. From …
Number of citations: 0
dk.upce.cz
A combined experimental and density functional theory (DFT) study on the UV-Vis spectra of o-methoxyaniline-terminated mono azo dyes was conducted. By applying time-dependent-…
Number of citations: 0
pubs.rsc.org
Reversed-phase chromatography is well suited for the analysis of sulfonic acids important as dye intermediates. For numerous separation problems, the addition of ionpairing …
Number of citations: 66
link.springer.com
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